Cas no 35849-08-2 (1-bromo-2-(dibromomethyl)benzene)
35849-08-2 structure
Product Name:1-bromo-2-(dibromomethyl)benzene
CAS No:35849-08-2
MF:C7H5Br3
MW:328.826599836349
CID:1475140
PubChem ID:10936369
Update Time:2025-04-20
1-bromo-2-(dibromomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-(dibromomethyl)benzene
- benzene, 1-bromo-2-(dibromomethyl)-
- LogP
- DTXSID50449001
- 35849-08-2
- SCHEMBL305225
- o-bromobenzylidene bromide
-
- Inchi: 1S/C7H5Br3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,7H
- InChI Key: KBJARULSOXOOQE-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(Br)Br
Computed Properties
- Exact Mass: 325.79405
- Monoisotopic Mass: 325.79414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-bromo-2-(dibromomethyl)benzene Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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